Cas no 107045-61-4 (1H-Indole-2-carboxamide,octahydro-, [2S-(2a,3aa,7aa)]- (9CI))

• Product Name: 1H-Indole-2-carboxamide,octahydro-, [2S-(2a,3aa,7aa)]- (9CI)
• CAS No: 107045-61-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 127429
• PubChem ID: 18605982
• Update Time: 2025-04-18

1H-Indole-2-carboxamide,octahydro-, [2S-(2a,3aa,7aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide,octahydro-, [2S-(2a,3aa,7aa)]- (9CI)
• 1H-Indole-2-carboxamide,octahydro-,[2S-(2-alpha-,3a-alpha-,7a-alpha-)]-(9CI)
• 107045-61-4
• (2S,3aR,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxamide
• SCHEMBL7343074

• Inchi： 1S/C9H16N2O/c10-9(12)8-5-6-3-1-2-4-7(6)11-8/h6-8,11H,1-5H2,(H2,10,12)/t6-,7-,8+/m1/s1
• InChI Key： LGNJUPFFTXYXON-PRJMDXOYSA-N
• SMILES： O=C([C@@H]1C[C@H]2CCCC[C@H]2N1)N

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 58.88